Cas no 817-78-7 (N-(1-chloropropan-2-yl)acetamide)

• Product Name: N-(1-chloropropan-2-yl)acetamide
• CAS No: 817-78-7
• MF: C₅H₁₀ClNO
• MW: 135.592000484467
• MDL: MFCD19222887
• CID: 5249031
• PubChem ID: 20034385
• Update Time: 2026-03-09

N-(1-chloropropan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-chloropropan-2-yl)acetamide
• Acetamide, N-(2-chloro-1-methylethyl)-

• MDL： MFCD19222887
• Inchi： 1S/C5H10ClNO/c1-4(3-6)7-5(2)8/h4H,3H2,1-2H3,(H,7,8)
• InChI Key： ANLUXOVOERTUOI-UHFFFAOYSA-N
• SMILES： C(NC(C)CCl)(=O)C

Additional information on N-(1-chloropropan-2-yl)acetamide

Introduction to N-(1-chloropropan-2-yl)acetamide (CAS No. 817-78-7)

N-(1-chloropropan-2-yl)acetamide, with the chemical formula C₅H₈ClNO, is a significant compound in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and amide functional groups in its structure imparts distinct reactivity, enabling its use in diverse chemical transformations.

The compound is identified by the CAS number 817-78-7, which serves as a unique identifier in scientific literature and databases. This numbering system ensures that researchers worldwide can accurately reference and retrieve information related to N-(1-chloropropan-2-yl)acetamide. Its molecular structure consists of a propan-2-yl chain substituted with a chlorine atom at the first carbon position, linked to an acetamide moiety. This configuration allows for multiple synthetic pathways, making it a versatile building block in organic synthesis.

In recent years, N-(1-chloropropan-2-yl)acetamide has garnered attention due to its potential applications in drug development. The amide group is particularly important in pharmaceutical chemistry, as it is a common motif in many bioactive molecules. Researchers have explored its utility in the synthesis of peptidomimetics and other therapeutic agents. The chloro substituent further enhances its reactivity, enabling nucleophilic substitution reactions that can be harnessed for constructing complex molecular architectures.

One of the most compelling aspects of N-(1-chloropropan-2-yl)acetamide is its role in the development of novel agrochemicals. The compound's structural features make it a suitable precursor for herbicides and pesticides. In particular, its ability to undergo various chemical modifications allows chemists to design derivatives with enhanced biological activity. Recent studies have demonstrated its efficacy in the synthesis of compounds that exhibit potent insecticidal properties, contributing to more sustainable agricultural practices.

The industrial significance of N-(1-chloropropan-2-yl)acetamide is further underscored by its use in fine chemical manufacturing. The compound serves as a key intermediate in the production of specialty chemicals used in various industries, including pharmaceuticals, cosmetics, and materials science. Its versatility stems from its ability to participate in multiple reaction types, such as acylation, alkylation, and condensation reactions, which are fundamental to synthetic organic chemistry.

Advances in computational chemistry have also highlighted the importance of N-(1-chloropropan-2-yl)acetamide in drug discovery efforts. Molecular modeling studies have revealed that derivatives of this compound can interact with biological targets in ways that may lead to the development of new treatments for diseases such as cancer and infectious disorders. These computational insights have guided experimental efforts, leading to more targeted and efficient synthetic strategies.

The environmental impact of using N-(1-chloropropan-2-yl)acetamide as a building block has been carefully evaluated. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and reduce hazardous byproducts. Researchers have developed catalytic systems that enhance the efficiency of reactions involving this compound, thereby reducing the environmental footprint of its industrial use.

In conclusion, N-(1-chloropropan-2-yl)acetamide (CAS No. 817-78-7) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists. As research continues to uncover new possibilities for this compound, its importance in advancing scientific and industrial applications is likely to grow even further.